Cas no 1249564-84-8 (5-(1,3-thiazol-2-ylsulfanyl)methylfuran-2-carboxylic acid)

• Product Name: 5-(1,3-thiazol-2-ylsulfanyl)methylfuran-2-carboxylic acid
• CAS No: 1249564-84-8
• MF: C₉H₇NO₃S₂
• MW: 241.286779642105
• CID: 6491491
• PubChem ID: 61220634
• Update Time: 2025-06-11

5-(1,3-thiazol-2-ylsulfanyl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-thiazol-2-ylsulfanyl)methylfuran-2-carboxylic acid
• 5-[(1,3-thiazol-2-ylsulfanyl)methyl]furan-2-carboxylic acid
• EN300-1277561
• AKOS010469695
• 1249564-84-8

• Inchi： 1S/C9H7NO3S2/c11-8(12)7-2-1-6(13-7)5-15-9-10-3-4-14-9/h1-4H,5H2,(H,11,12)
• InChI Key： HNYHDYUQDAJYCR-UHFFFAOYSA-N
• SMILES： S(C1=NC=CS1)CC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 240.98673543g/mol
• Monoisotopic Mass: 240.98673543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 117Ų

Additional information on 5-(1,3-thiazol-2-ylsulfanyl)methylfuran-2-carboxylic acid

Introduction to 5-(1,3-thiazol-2-ylsulfanyl)methylfuran-2-carboxylic Acid (CAS No. 1249564-84-8)

5-(1,3-thiazol-2-ylsulfanyl)methylfuran-2-carboxylic acid, with the CAS number 1249564-84-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of this molecule incorporates both thiazole and furan rings, which are well-known for their roles in various pharmacophores.

The compound’s name highlights its core structural features: the 5-(1,3-thiazol-2-ylsulfanyl)methyl moiety and the furan-2-carboxylic acid backbone. The thiazole ring, characterized by its sulfur and nitrogen atoms, contributes to the molecule’s aromaticity and electronic properties, making it a versatile scaffold for further functionalization. The presence of a sulfanyl group at the 2-position of the thiazole ring enhances its reactivity, enabling various chemical transformations that can be exploited in synthetic chemistry.

The carboxylic acid functionality at the 2-position of the furan ring provides another site for chemical modification, allowing for the formation of esters, amides, or other derivatives that can be tailored for specific biological applications. This dual reactivity makes 5-(1,3-thiazol-2-ylsulfanyl)methylfuran-2-carboxylic acid a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in thiazole-based compounds due to their broad spectrum of biological activities. Thiazole derivatives have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The sulfanyl group in particular has been shown to enhance binding affinity to biological targets, making it an attractive feature for drug design.

One of the most compelling aspects of 5-(1,3-thiazol-2-ylsulfanyl)methylfuran-2-carboxylic acid is its potential as a building block for novel therapeutic agents. Researchers have leveraged its structural features to develop molecules with improved pharmacokinetic profiles and reduced side effects. For instance, studies have demonstrated that incorporating thiazole rings into drug candidates can lead to enhanced solubility and better tissue penetration.

The furan ring component of this compound also contributes to its pharmacological potential. Furan derivatives are known for their ability to interact with various biological pathways, including those involved in pain perception and neurotransmitter release. By combining these structural elements, 5-(1,3-thiazol-2-ylsulfanyl)methylfuran-2-carboxylic acid represents a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been used to identify promising analogs of this compound that may exhibit enhanced biological activity. These computational methods complement traditional experimental approaches by allowing researchers to predict the properties of molecules before synthesizing them.

The synthesis of 5-(1,3-thiazol-2-ylsulfanyl)methylfuran-2-carboxylic acid involves multi-step organic transformations that highlight the compound’s synthetic utility. Key steps include the formation of the thiazole ring through cyclization reactions and subsequent functionalization at the desired positions. The introduction of the furan moiety typically involves condensation reactions or metal-catalyzed cross-coupling processes.

The carboxylic acid group can be further modified through esterification or amidation reactions to produce derivatives with tailored properties. These modifications are crucial for optimizing pharmacological activity and improving drug-like characteristics such as bioavailability and metabolic stability.

In conclusion, 5-(1,3-thiazol-2-ylsulfanyl)methylfuran-2-carboxylic acid (CAS No. 1249564-84-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with diverse biological activities. As research in this area continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.